Cas no 1223826-33-2 (3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide)

• Product Name: 3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide
• CAS No: 1223826-33-2
• MF: C₂₇H₂₄N₂O₂S
• MW: 440.556665420532
• CID: 5393682
• Update Time: 2025-05-24

3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide

• Inchi： 1S/C27H24N2O2S/c1-17-11-12-19(15-18(17)2)24-22-16-29-23-10-4-3-9-21(23)25(22)32-26(24)27(30)28-13-5-7-20-8-6-14-31-20/h3-4,6,8-12,14-16H,5,7,13H2,1-2H3,(H,28,30)
• InChI Key： GDFFGFIHCNQLKQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C2SC(C(NCCCC3=CC=CO3)=O)=C(C3=CC=C(C)C(C)=C3)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Thienoquinolines

Additional information on 3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide

Comprehensive Overview of 3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide (CAS No. 1223826-33-2)

The compound 3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide (CAS No. 1223826-33-2) is a thienoquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This structurally unique molecule combines a thieno[3,2-c]quinoline core with a 3,4-dimethylphenyl group and a furan-2-ylpropyl side chain, making it a subject of interest for researchers exploring novel bioactive compounds. Its CAS number 1223826-33-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature.

In the context of current research trends, 3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide aligns with the growing demand for heterocyclic compounds with potential therapeutic properties. The thienoquinoline scaffold, in particular, has been investigated for its role in modulating biological targets, including enzymes and receptors implicated in various diseases. Researchers are increasingly searching for terms like "thienoquinoline derivatives" and "furan-containing bioactive molecules," reflecting the compound's relevance in drug discovery pipelines.

The structural complexity of CAS 1223826-33-2 also makes it a candidate for studies in organic electronics and photovoltaic materials. The presence of both furan and thienoquinoline moieties suggests potential applications in conjugated polymers or small-molecule semiconductors, areas that are highly searched in the context of renewable energy technologies. This dual applicability—both in life sciences and material science—positions the compound as a versatile subject for interdisciplinary research.

From a synthetic chemistry perspective, the preparation of 3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide involves multi-step organic transformations, including amide coupling and cyclization reactions. These methods are frequently queried by chemists seeking efficient protocols for N-functionalized heterocycles. The compound's carboxamide linkage further highlights its potential as a hydrogen bond donor/acceptor, a feature often exploited in the design of pharmacophores or supramolecular assemblies.

Ongoing studies on CAS 1223826-33-2 may also explore its structure-activity relationships (SAR), a topic frequently searched by medicinal chemists. The 3,4-dimethylphenyl substituent, for instance, could influence lipophilicity and target binding, while the furan-2-ylpropyl chain might contribute to solubility or metabolic stability. Such investigations align with the broader interest in "optimizing lead compounds" and "molecular property prediction," which are trending topics in computational and experimental chemistry.

In summary, 3-(3,4-dimethylphenyl)-N-[3-(furan-2-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide (CAS No. 1223826-33-2) represents a compelling case study in the convergence of drug discovery and advanced materials. Its structural features and potential applications resonate with contemporary scientific inquiries, making it a valuable subject for further research and development.